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Compound of Interest

Compound Name: Spaglumic Acid

Cat. No.: B1681972 Get Quote

Essential Safety and Handling Guide for Spaglumic
Acid
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of Spaglumic Acid (CAS No: 3106-85-2), also known as N-

Acetylaspartylglutamic acid.[1][2] Adherence to these procedural guidelines is critical for

ensuring the safety of all laboratory personnel.

Hazard Identification and Personal Protection
Spaglumic Acid is classified as a hazardous substance that can cause skin irritation, serious

eye irritation, and respiratory tract irritation.[1][2] Therefore, the use of appropriate Personal

Protective Equipment (PPE) and engineering controls is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Body Area Required Protection Citation(s)

Eyes/Face

Safety goggles with side-

shields or chemical safety

goggles.

[1][3]

Hands
Compatible, chemical-resistant

protective gloves.
[1][3]

Body

Lab coat. Impervious or

chemical-resistant clothing is

required.

[1][3]

Respiratory

A suitable NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used when dust or aerosols

may be generated.

[1]

Table 2: Mandatory Engineering Controls

Control Type Requirement Citation(s)

Ventilation

Work must be conducted in a

well-ventilated area. Use of a

chemical fume hood or other

appropriate exhaust ventilation

is required.

[1][3]

Safety Equipment

A safety shower and an eye

wash station must be readily

accessible in the immediate

work area.

[1][3]

Operational Plan: Safe Handling Protocol
Follow this step-by-step guide for the routine handling of Spaglumic Acid to minimize

exposure risk.
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Preparation and Planning:

Conduct a pre-work hazard assessment.

Ensure the safety data sheet (SDS) is accessible.

Verify that the required engineering controls (fume hood, eyewash station) are functional.

Assemble and inspect all necessary PPE as detailed in Table 1.

Handling the Compound:

Don all required PPE before entering the handling area.

Perform all manipulations, including weighing and solution preparation, within a certified

chemical fume hood to prevent the formation of dust and aerosols.[1][3]

Avoid all direct contact with the substance.[1][3] Do not breathe in dust, vapors, or mists.

[1]

Post-Handling Procedures:

Thoroughly wash hands and any potentially exposed skin with soap and water after

handling is complete.[1]

Clean and decontaminate the work surface.

Remove PPE in the correct order to avoid cross-contamination.

Store Spaglumic Acid according to the storage guidelines below.
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1. Preparation
- Review SDS

- Verify Engineering Controls
- Don PPE

2. Handling
- Work in fume hood

- Avoid dust/aerosol generation
- Avoid direct contact

3. Post-Handling
- Decontaminate workspace

- Wash hands thoroughly
- Doff PPE correctly

4. Storage & Disposal
- Store in sealed container

- Follow temperature guidelines
- Dispose of waste properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Spaglumic Acid.

Emergency Plan: Accidental Release and Exposure
In the event of a spill or personnel exposure, immediate and correct action is crucial.

Spill Response Protocol
Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

[1][3] Restrict access.

Ventilate: Ensure the area is well-ventilated.
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Protect: Wear full personal protective equipment, including respiratory protection, before

attempting to clean the spill.[1][3]

Contain: Prevent the spill from spreading or entering drains or water courses.[1][3]

Clean-Up:

For liquid spills, absorb the solution with an inert, finely-powdered material such as

diatomite or a universal binder.[1][3]

For solid spills, carefully sweep or scoop the material to avoid raising dust.

Collect all contaminated material into a suitable, closed container for disposal.

Decontaminate: Scrub the spill surface and any contaminated equipment with alcohol.[1][3]

Dispose: Label the waste container and dispose of it according to institutional and local

environmental regulations.
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Spill Occurs

1. Evacuate Area
Restrict Access

2. Don Full PPE
(incl. Respirator)

3. Contain Spill
Prevent spread to drains

4. Absorb & Collect
Place in sealed container

5. Decontaminate
Scrub area with alcohol

6. Dispose
Follow local regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for Spaglumic Acid spill response.

First Aid Measures
Table 3: First Aid for Personnel Exposure
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Exposure Route Immediate Action Citation(s)

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, holding

eyelids apart. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1][3]

Skin Contact

Rinse skin thoroughly with

plenty of soap and water for at

least 15 minutes. Remove all

contaminated clothing and

shoes. Seek medical attention.

[1][3]

Inhalation

Relocate the individual to fresh

air immediately. If breathing is

difficult or has stopped, provide

artificial respiration (avoiding

mouth-to-mouth). Seek

immediate medical attention.

[1][3]

Ingestion

Wash out the mouth with

water. Do NOT induce

vomiting. Seek immediate

medical attention.

[3]

Storage and Disposal
Proper storage and disposal are critical to maintaining chemical stability and environmental

safety.

Storage Conditions
Keep containers tightly sealed and store in a cool, well-ventilated area.[3] Protect from direct

sunlight and sources of ignition.[3]

Table 4: Recommended Storage Temperatures
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Form of Spaglumic
Acid

Temperature Duration Citation(s)

Pure Form (Solid) -20°C 3 years [3]

In Solvent -80°C 6 months [3]

In Solvent -20°C 1 month [3]

Note: The compound may be shipped at room temperature for periods of less than two weeks.

[3]

Disposal Plan
All waste material, including contaminated absorbents and disposable PPE, must be collected

in suitable, labeled containers. Disposal must be carried out in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the product to enter drains,

water courses, or the soil.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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